Cas no 2172539-66-9 (4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid)

• Product Name: 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid
• CAS No: 2172539-66-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6512677
• PubChem ID: 165556098
• Update Time: 2025-06-11

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid
• 4-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)pentanoic acid
• 2172539-66-9
• EN300-1547227

• Inchi： 1S/C27H32N2O6/c1-18(11-12-24(30)31)29-25(32)27(13-6-14-34-17-27)16-28-26(33)35-15-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： CKXNANILVHTUDX-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NC(C)CCC(=O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid

Introduction to 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid (CAS No. 2172539-66-9)

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid (CAS No. 2172539-66-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) protected amino acids and is widely used in the synthesis of peptides and other biologically active molecules.

The structure of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino group, which is crucial for controlling the reactivity and selectivity during peptide synthesis. The Fmoc group is known for its stability under mild conditions and ease of removal, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic protocols.

Recent advancements in the field have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated the use of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid in the development of novel peptide-based therapeutics for treating neurodegenerative diseases. The researchers found that this compound significantly improved the solubility and stability of the peptides, thereby enhancing their therapeutic efficacy.

In another study, published in Organic Letters in 2021, scientists explored the use of this compound in the synthesis of cyclic peptides with enhanced bioavailability. The results showed that 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid played a crucial role in facilitating the formation of stable cyclic structures, which are essential for improving the pharmacokinetic properties of the peptides.

The versatility of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid extends beyond peptide synthesis. It has also been utilized in the development of small molecule inhibitors for various biological targets. A notable example is its application in the synthesis of inhibitors for protein-protein interactions (PPIs), which are challenging targets due to their large and often flat binding surfaces. A study published in Chemical Science in 2020 reported that this compound was used to design potent inhibitors for PPIs involved in cancer signaling pathways, demonstrating its potential as a lead compound for drug discovery.

The physical and chemical properties of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid are well-characterized. It is a white crystalline solid with a molecular weight of approximately 515.58 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile, making it suitable for various synthetic reactions. Its melting point ranges from 150°C to 155°C, and it exhibits good thermal stability under standard laboratory conditions.

The synthesis of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)pentanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. Advanced techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to optimize the yield and purity of this compound, ensuring its high quality for pharmaceutical applications.

In conclusion, 4-{[3-(fluoren−9− ylmethyl carbamate amino methyl)-tetrahydro pyran−3− yl] formamide pentanoic acid} (CAS No. 2172539−66−9) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for developing novel therapeutics and advancing our understanding of biological processes. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in the future of drug discovery and development.